Cas no 1210874-54-6 (5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl 2-(phenylformamido)acetate)

• Product Name: 5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl 2-(phenylformamido)acetate
• CAS No: 1210874-54-6
• MF: C₁₉H₁₄F₂N₂O₄
• MW: 372.322271823883
• CID: 6014122
• PubChem ID: 45513691
• Update Time: 2025-07-02

5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl 2-(phenylformamido)acetate Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl 2-(phenylformamido)acetate
• [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 2-benzamidoacetate
• (5-(2,4-difluorophenyl)isoxazol-3-yl)methyl 2-benzamidoacetate
• 1210874-54-6
• AKOS024653206
• [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 2-(phenylformamido)acetate
• F2496-2991

• Inchi： 1S/C19H14F2N2O4/c20-13-6-7-15(16(21)8-13)17-9-14(23-27-17)11-26-18(24)10-22-19(25)12-4-2-1-3-5-12/h1-9H,10-11H2,(H,22,25)
• InChI Key： IGEBWHFYLVNLKZ-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2=CC=C(F)C=C2F)ON=1)(=O)CNC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 372.09216326g/mol
• Monoisotopic Mass: 372.09216326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl 2-(phenylformamido)acetate

Comprehensive Overview of 5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl 2-(phenylformamido)acetate (CAS No. 1210874-54-6)

The compound 5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl 2-(phenylformamido)acetate (CAS No. 1210874-54-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorophenyl moiety and an oxazole ring, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.

One of the key features of 5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl 2-(phenylformamido)acetate is its versatility in chemical synthesis. The presence of both fluorine and oxazole groups enhances its reactivity, enabling it to serve as a building block for more complex molecules. This property is particularly valuable in the development of small-molecule inhibitors, a hot topic in oncology and infectious disease research. Recent studies have highlighted its potential in targeting enzymes like kinases, which are critical in cellular signaling.

From an environmental perspective, the difluorophenyl component of this compound has drawn attention due to its stability and low toxicity profile. This aligns with the growing demand for sustainable chemistry solutions, a trend driven by regulatory pressures and consumer awareness. Researchers are investigating its biodegradability and eco-friendly derivatives, addressing concerns raised in forums and search queries like "green chemistry alternatives for fluorinated compounds."

The phenylformamido segment of CAS No. 1210874-54-6 also contributes to its pharmacological relevance. This functional group is often associated with enhanced bioavailability, a recurring theme in drug development discussions. Online searches frequently include questions such as "how to improve drug absorption using aromatic acetates," making this compound a practical case study. Its balanced lipophilicity, attributed to the oxazol-3-ylmethyl group, further supports its utility in CNS-targeted therapies.

In material science, the 1,2-oxazole core of this compound has sparked interest for its photophysical properties. With the rise of organic electronics, researchers are testing its derivatives in OLEDs and sensors. This application resonates with trending searches like "next-gen materials for flexible displays," positioning 5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl 2-(phenylformamido)acetate as a candidate for innovation. Its thermal stability and electron-transport characteristics are under active investigation.

Quality control and analytical methods for CAS No. 1210874-54-6 are another focal point. HPLC and LC-MS protocols have been optimized to detect impurities at ppm levels, addressing industry demands for high-purity intermediates. This aligns with frequently searched terms like "analytical validation for fluorinated heterocycles." Regulatory compliance, particularly in REACH and ICH guidelines, is also a critical consideration for manufacturers.

Future research directions for 5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl 2-(phenylformamido)acetate may explore its enantioselective synthesis, as chirality is a dominant theme in modern pharmacology. The compound’s stereocenters offer opportunities for developing single-isomer drugs, a subject gaining traction in academic and industrial circles. Patent landscapes suggest growing IP activity around similar oxazole-acetate hybrids, reflecting their commercial potential.